Cas no 85430-30-4 (Benzaldehyde, 3-hydroxy-2,5-dimethyl-)

• Product Name: Benzaldehyde, 3-hydroxy-2,5-dimethyl-
• CAS No: 85430-30-4
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 4239581
• PubChem ID: 86055087
• Update Time: 2025-11-06

Benzaldehyde, 3-hydroxy-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-hydroxy-2,5-dimethyl-
• 2,5-dimethyl-3-Hydroxybenzaldehyde
• SCHEMBL1981683
• 3-Hydroxy-2,5-dimethylbenzaldehyde
• 85430-30-4

• Inchi： 1S/C9H10O2/c1-6-3-8(5-10)7(2)9(11)4-6/h3-5,11H,1-2H3
• InChI Key： IQZOZSLFXFATLY-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C)=CC(O)=C1C

Computed Properties

• Exact Mass: 150.068079557Da
• Monoisotopic Mass: 150.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols

Additional information on Benzaldehyde, 3-hydroxy-2,5-dimethyl-

Exploring the Properties and Applications of Benzaldehyde, 3-hydroxy-2,5-dimethyl- (CAS No. 85430-30-4)

Benzaldehyde, 3-hydroxy-2,5-dimethyl- (CAS No. 85430-30-4) is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, fragrance formulation, and pharmaceutical research. This compound, characterized by its hydroxyl and methyl substituents on the benzene ring, offers unique chemical properties that make it valuable for various industrial and scientific applications. In this article, we delve into its molecular structure, synthesis methods, and emerging uses, while addressing common queries and trends in the field.

The molecular structure of Benzaldehyde, 3-hydroxy-2,5-dimethyl- features a benzene ring substituted with an aldehyde group at position 1, a hydroxyl group at position 3, and methyl groups at positions 2 and 5. This arrangement imparts distinct reactivity and stability, making it a sought-after intermediate in organic synthesis. Researchers often explore its potential as a building block for more complex molecules, particularly in the development of flavor and fragrance compounds. Its CAS No. 85430-30-4 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

One of the most frequently asked questions about Benzaldehyde, 3-hydroxy-2,5-dimethyl- revolves around its applications in the cosmetics and perfumery industries. Due to its aromatic profile, this compound is often incorporated into high-end fragrances, where it contributes to warm, woody, and slightly sweet notes. Recent trends in clean beauty and sustainable sourcing have also sparked interest in its natural derivatives, aligning with consumer demand for eco-friendly ingredients. Additionally, its role in pharmaceutical intermediates has been explored, particularly in the synthesis of bioactive molecules with potential therapeutic benefits.

From a synthetic perspective, the production of Benzaldehyde, 3-hydroxy-2,5-dimethyl- typically involves the selective oxidation of corresponding toluene derivatives or the condensation of phenolic compounds. Advances in green chemistry have led to more sustainable synthesis routes, reducing environmental impact—a topic highly relevant to today’s environmentally conscious audience. Researchers are also investigating its potential in catalysis and material science, where its structural motifs could enhance the performance of polymers or catalytic systems.

In the context of search engine optimization (SEO), terms like "3-hydroxy-2,5-dimethylbenzaldehyde uses" and "CAS 85430-30-4 suppliers" are commonly searched, reflecting the compound’s commercial and academic relevance. Addressing these queries, this article highlights its role in specialty chemicals and its growing importance in research and development. Furthermore, the compound’s stability under various conditions makes it a reliable choice for laboratory reagents and industrial applications.

Looking ahead, the future of Benzaldehyde, 3-hydroxy-2,5-dimethyl- appears promising, with ongoing studies exploring its potential in biodegradable materials and renewable energy applications. As industries shift toward sustainability, this compound’s adaptability positions it as a key player in innovative solutions. Whether you’re a chemist, a product developer, or a researcher, understanding its properties and applications can unlock new opportunities in your field.